![molecular formula C10H18FNO3 B591637 trans-1-Boc-4-fluoro-3-hydroxypiperidine CAS No. 955028-82-7](/img/structure/B591637.png)
trans-1-Boc-4-fluoro-3-hydroxypiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“trans-1-Boc-4-fluoro-3-hydroxypiperidine” is a chemical compound with the molecular formula C10H18FNO3 . It is also known by other names such as “this compound”, “(3S,4S)-1-Boc-4-fluoro-3-piperidinol”, and "tert-butyl (3S,4S)-4-fluoro-3-hydroxypiperidine-1-carboxylate" .
Molecular Structure Analysis
The molecular weight of “this compound” is 219.25 g/mol . The InChI code for this compound is 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8-/m1/s1 .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 219.26 . It should be stored in a refrigerator .Scientific Research Applications
Role in Prodrug Development
One of the significant applications of trans-1-Boc-4-fluoro-3-hydroxypiperidine is in the development of prodrugs, particularly fluoropyrimidines such as 5-fluorouracil (5-FU). These compounds are pivotal in cancer chemotherapy, offering improved therapeutic efficacy and tolerability compared to their parent compounds. The synthesis pathways facilitated by derivatives of this compound contribute to the pharmacological advancement of treatments for solid tumors, enhancing drug solubility, bioavailability, and targeted delivery mechanisms (Malet-Martino & Martino, 2002).
Photocatalysis and Environmental Applications
Another realm where this compound derivatives find application is in photocatalysis. The compound's derivatives can be modified to enhance the photocatalytic performance of materials, contributing to environmental sustainability. These advancements are vital in fields such as water purification, air quality improvement, and the development of energy-efficient materials (Ni et al., 2016).
Medical Diagnostics and Treatment
In medical diagnostics and treatment, derivatives of this compound are used to modify and improve the efficacy of diagnostic agents and drug carriers. The compound's structural flexibility allows for the creation of novel fluorophores and bioimaging agents, offering low toxicity and high efficiency in tracking and treating various diseases. This application is crucial in the development of targeted therapy and personalized medicine approaches (Marfin et al., 2017).
Biosensors and Analytical Applications
Furthermore, this compound derivatives contribute to the development of biosensors and analytical tools. The compound's versatility enables the synthesis of selective receptors and sensors for biomolecules, enhancing the sensitivity and specificity of analytical methods. These developments have significant implications for healthcare, environmental monitoring, and biochemical research (Anzai, 2016).
Safety and Hazards
The safety information for “trans-1-Boc-4-fluoro-3-hydroxypiperidine” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
tert-butyl (3S,4S)-4-fluoro-3-hydroxypiperidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZAKOAFETOZBLC-YUMQZZPRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C(C1)O)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC[C@@H]([C@H](C1)O)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18FNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20670502 |
Source
|
Record name | tert-Butyl (3S,4S)-4-fluoro-3-hydroxypiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20670502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
955028-82-7 |
Source
|
Record name | tert-Butyl (3S,4S)-4-fluoro-3-hydroxypiperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20670502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.